Cas no 886496-00-0 (3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine)

3-(Difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine is a fluorinated heterocyclic compound featuring a 1,2,4-triazole core functionalized with a difluoromethyl group at the 3-position and a propylthio substituent at the 5-position. The presence of the difluoromethyl group enhances its metabolic stability and lipophilicity, potentially improving bioavailability. The propylsulfanyl moiety contributes to its unique electronic and steric properties, which may influence binding affinity in biological systems. This compound is of interest in agrochemical and pharmaceutical research due to its structural versatility, serving as a key intermediate for developing fungicides or enzyme inhibitors. Its well-defined molecular architecture allows for precise modifications to optimize activity and selectivity. The triazole scaffold is known for its stability under various conditions, making it suitable for further derivatization.
3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine structure
886496-00-0 structure
Product Name:3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine
CAS No:886496-00-0
MF:C6H10F2N4S
MW:208.232205867767
MDL:MFCD06739352
CID:3059868
PubChem ID:7174094
Update Time:2025-07-02

3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine
    • CS-0298077
    • 3-(DIFLUOROMETHYL)-5-(PROPYLSULFANYL)-1,2,4-TRIAZOL-4-AMINE
    • STK350471
    • BBL040440
    • EN300-230398
    • 3-(Difluoromethyl)-5-(propylthio)-4H-1,2,4-triazol-4-amine
    • 3-(difluoromethyl)-5-propylsulfanyl-1,2,4-triazol-4-amine
    • AKOS000313081
    • 3-Difluoromethyl-5-propylsulfanyl-[1,2,4]triazol-4-ylamine
    • 886496-00-0
    • MDL： MFCD06739352
    • Inchi： 1S/C6H10F2N4S/c1-2-3-13-6-11-10-5(4(7)8)12(6)9/h4H,2-3,9H2,1H3
    • InChI Key： FJODEEXYSLGWGR-UHFFFAOYSA-N
    • SMILES： S(C1=NN=C(C(F)F)N1N)CCC

Computed Properties

  • Exact Mass: 208.05942383Da
  • Monoisotopic Mass: 208.05942383Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 82Ų

3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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